Cyclohex-2-ene-1,4-diol
Overview
Description
Cyclohex-2-ene-1,4-diol is a chemical compound with the molecular formula C6H10O2. It has an average mass of 114.142 Da and a monoisotopic mass of 114.068077 Da .
Synthesis Analysis
The synthesis of Cyclohex-2-ene-1,4-diol can be achieved through various methods. One approach involves the pyrolysis of the appropriate 2,3,4a,5,8,8a-hexahydro-5,8-methanonaphthoquinones . Another method involves the use of allyl-palladium catalysis for a one-step α,β-dehydrogenation of ketones via their zinc enolates .
Molecular Structure Analysis
The InChI code for Cyclohex-2-ene-1,4-diol is 1S/C6H10O2/c7-5-1-2-6(8)4-3-5/h1-2,5-8H,3-4H2 . This indicates that the molecule consists of 6 carbon atoms, 10 hydrogen atoms, and 2 oxygen atoms.
Chemical Reactions Analysis
Cyclohex-2-ene-1,4-diol can undergo various chemical reactions. For instance, it can participate in the electrochemical cross-dehydrogenation aromatization (ECDA) reaction involving cyclohex-2-enone and amine, culminating in the synthesis of 1,4-phenylenediamine .
Physical And Chemical Properties Analysis
Cyclohex-2-ene-1,4-diol has a density of 1.2±0.1 g/cm3, a boiling point of 242.8±40.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.1 mmHg at 25°C . It also has an enthalpy of vaporization of 55.8±6.0 kJ/mol and a flash point of 119.3±21.9 °C .
Scientific Research Applications
Diels-Alder Chemistry
“Cyclohex-2-ene-1,4-diol” has been used in the Diels-Alder chemistry of siloles. The synthesis of siloles with substitution patterns that are continuative towards natural product synthesis are described. Their reactivity in Diels-Alder chemistry was explored through thermal, Lewis acid, and high pressure reactions .
Oxidative Cleavage
The bicyclic adducts from the Diels-Alder chemistry were oxidatively cleaved to reveal a highly functionalized cyclohexene core . This process can be used to deliver highly functionalized cyclohex-2-ene-1,4-diols .
Synthesis of Bioactive Compounds
The compound has shown considerable potential for the synthesis of bioactive compounds . Its compatibility with select natural and pharmaceutical molecules underscores the broad applicability of the reaction substrate .
Electrochemical Oxidative Dehydrogenation Aromatization
“Cyclohex-2-ene-1,4-diol” can be used in electrochemical oxidative dehydrogenation aromatization . This process can be used to transform cyclohex-2-ene-1,4-diol into aromatic compounds .
Asymmetric Diels-Alder Reactions
The compound has been used in asymmetric Diels-Alder reactions to synthesize optically active alkyl and cycloalkyl hydrogen cyclohex-4-ene-1,2- and bicyclo [2.2.1]hept-5-ene-2,3-dicarboxylates .
Antimicrobial Activity
The cycloadducts synthesized from “Cyclohex-2-ene-1,4-diol” have been found to possess antimicrobial activity . This suggests potential applications in the development of new antimicrobial agents .
Mechanism of Action
properties
IUPAC Name |
cyclohex-2-ene-1,4-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O2/c7-5-1-2-6(8)4-3-5/h1-2,5-8H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDODVZVWGKVMBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C=CC1O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90338728 |
Source
|
| Record name | 2-Cyclohexene-1,4-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90338728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclohex-2-ene-1,4-diol | |
CAS RN |
45620-68-6 |
Source
|
| Record name | 2-Cyclohexene-1,4-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90338728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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